Cas no 1008660-37-4 (1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione)

• Product Name: 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione
• CAS No: 1008660-37-4
• MF: C₂₃H₂₈N₄O₂
• MW: 392.494025230408
• CID: 5445364
• PubChem ID: 2986176
• Update Time: 2025-07-21

1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-(dimethylamino)phenyl)-3-((4-(piperidin-1-yl)phenyl)amino)pyrrolidine-2,5-dione
• 1008660-37-4
• AKOS002316303
• AKOS016319547
• F3023-1005
• 1-[4-(dimethylamino)phenyl]-3-(4-piperidin-1-ylanilino)pyrrolidine-2,5-dione
• 1-[4-(dimethylamino)phenyl]-3-{[4-(1-piperidinyl)phenyl]amino}-2,5-pyrrolidinedione
• 1-[4-(DIMETHYLAMINO)PHENYL]-3-{[4-(PIPERIDIN-1-YL)PHENYL]AMINO}PYRROLIDINE-2,5-DIONE
• 1-[4-(Dimethylamino)phenyl]-3-[[4-(1-piperidinyl)phenyl]amino]-2,5-pyrrolidinedione
• 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione

• Inchi： 1S/C23H28N4O2/c1-25(2)18-10-12-20(13-11-18)27-22(28)16-21(23(27)29)24-17-6-8-19(9-7-17)26-14-4-3-5-15-26/h6-13,21,24H,3-5,14-16H2,1-2H3
• InChI Key： OUHQCPLRJSUMAM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N(C)C)C=C2)C(=O)CC(NC2=CC=C(N3CCCCC3)C=C2)C1=O

Computed Properties

• Exact Mass: 392.22122615g/mol
• Monoisotopic Mass: 392.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 679.3±55.0 °C(Predicted)
• pka: 6.60±0.20(Predicted)

Additional information on 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione

Introduction to 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione (CAS No. 1008660-37-4) and Its Emerging Applications in Chemical Biology

1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione, identified by its CAS number 1008660-37-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of heterocyclic derivatives characterized by a pyrrolidine core, which is a privileged scaffold in medicinal chemistry. The presence of multiple functional groups, including a dimethylamino substituent on the phenyl ring and a piperidin-1-ylphenylamino moiety, contributes to its versatile biological activity. The compound’s dual amine functionalities make it a promising candidate for further exploration in drug discovery and therapeutic development.

The pyrrolidine-2,5-dione moiety, a derivative of pyrrole, is known for its stability and reactivity, making it an ideal platform for designing molecules with enhanced binding affinity and selectivity. This structural motif has been extensively studied in the development of kinase inhibitors, protease inhibitors, and other enzyme-targeting agents. The combination of the dimethylamino group and the piperidin-1-ylphenyl moiety in 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione suggests potential interactions with biological targets such as G-protein coupled receptors (GPCRs), ion channels, and other membrane-bound proteins. These interactions are critical for modulating cellular signaling pathways and have implications in treating a wide range of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The three-dimensional structure of 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione has been simulated using docking algorithms to identify potential binding pockets on target proteins. These simulations have revealed that the compound can effectively occupy hydrophobic and polar regions of the target, leading to strong binding affinities. This has opened up new avenues for designing derivatives with improved pharmacokinetic properties.

In addition to its structural complexity, 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione exhibits interesting physicochemical properties that make it suitable for pharmaceutical applications. The compound’s solubility profile, melting point, and stability under various conditions have been thoroughly evaluated. These parameters are crucial for determining its suitability for formulation development and clinical translation. Preliminary studies have shown that the molecule remains stable under physiological conditions, suggesting its potential as an active pharmaceutical ingredient (API).

The biological activity of 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione has been explored in several in vitro assays. These studies have demonstrated its ability to modulate key biological pathways involved in inflammation, neurodegeneration, and cancer progression. For instance, the compound has shown inhibitory effects on certain kinases that are overexpressed in tumor cells, making it a candidate for anticancer therapy. Furthermore, its interaction with GPCRs has been investigated for potential applications in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been utilized to construct the complex core structure efficiently. These synthetic strategies not only enhance the scalability of production but also allow for easy modification of the molecule’s scaffold to generate libraries of derivatives with tailored biological activities.

The pharmacological profile of 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione is being further elucidated through preclinical studies. These studies aim to evaluate its efficacy and safety profiles in animal models before moving into human clinical trials. The compound’s ability to cross the blood-brain barrier has been a key focus area due to its potential application in central nervous system (CNS) disorders. Preliminary data suggest that it can reach therapeutic levels in the brain while maintaining stability over time.

The role of computational tools in drug discovery cannot be overstated. Machine learning algorithms have been trained on large datasets containing known bioactive compounds to predict new targets for 1-[4-(dimethylamino)phenyl]-3-{[4-(piperidin-1-yl)phenyl]amino}pyrrolidine-2,5-dione based on its structural features. These predictions have guided researchers in designing novel derivatives with enhanced activity against specific disease-related proteins. Additionally, virtual screening techniques have been used to identify potential off-target effects that could influence its therapeutic window.

The environmental impact of synthesizing and using 1-[4-(dimethylamino)phenyl)-3-{[4-(piperidin-- - - - - - - - - - - - - - yl ) phen yl ] amino } py rrol idine -2 ,5 -dione has also been considered during development. Efforts have been made to optimize synthetic routes to minimize waste generation and reduce energy consumption. Green chemistry principles have been applied where possible to ensure sustainability throughout the drug development process.

In conclusion, [ [ [ [ [ [ [ [ [ [ [ [ [ [ [CAS No.]1008660–37–4]]]]]]]]]]]]]]]]]]]]]]]]]]]] is a structurally intricate molecule with significant potential in chemical biology applications . Its unique pharmacophoric features , combined with favorable physicochemical properties , make it an attractive candidate for further exploration . Ongoing research efforts are focused on elucidating its biological activity , optimizing synthetic methodologies , and evaluating its translational potential into clinical therapies . As our understanding of molecular interactions continues to advance , compounds like this will play an increasingly important role in addressing complex diseases worldwide . p >